What is the biosynthetic pathway of cis-12,13-Epoxy-9(Z),15(Z)-octadecadienoic acid?
What is the biosynthetic pathway of cis-12,13-Epoxy-9(Z),15(Z)-octadecadienoic acid?
An In-Depth Technical Guide to the Biosynthesis of cis-12,13-Epoxy-9(Z),15(Z)-octadecadienoic Acid
Executive Summary
This technical guide provides a comprehensive examination of the biosynthetic pathways leading to cis-12,13-Epoxy-9(Z),15(Z)-octadecadienoic acid, an epoxy fatty acid derived from α-linolenic acid. This document is intended for researchers, scientists, and drug development professionals, offering in-depth analysis of the enzymatic machinery, substrate specificity, and cellular context of its synthesis. We will explore a remarkable example of convergent evolution, where two distinct and unrelated enzyme superfamilies—cytochrome P450 monooxygenases in Euphorbiaceae and modified fatty acid desaturases in Asteraceae—have evolved to catalyze the same specific epoxidation reaction. Furthermore, we will discuss the analogous pathways in mammals, the subsequent metabolism of these epoxides, and their physiological implications, providing a holistic view for both plant biochemistry and biomedical research.
Introduction: The Significance of Epoxy Fatty Acids
Unusual fatty acids, those with functional groups beyond simple saturation or unsaturation, represent a rich source of bioactive molecules and valuable industrial feedstocks. Among these, epoxy fatty acids are distinguished by a chemically reactive oxirane ring along their acyl chain. The subject of this guide, cis-12,13-Epoxy-9(Z),15(Z)-octadecadienoic acid, is an 18-carbon fatty acid featuring an epoxide at the Δ12 position and retaining double bonds at the Δ9 and Δ15 positions.
It is a close structural analog of the more widely studied vernolic acid (cis-12,13-Epoxy-9(Z)-octadecenoic acid), which is a major component of seed oils from plants like Vernonia galamensis and Euphorbia lagascae[1][2]. While vernolic acid is derived from linoleic acid (18:2), the focus of this guide, cis-12,13-Epoxy-9(Z),15(Z)-octadecadienoic acid, is synthesized from α-linolenic acid (18:3). The enzymes responsible for vernolic acid production have been shown to accept α-linolenic acid as a substrate, yielding this di-unsaturated epoxy fatty acid[2].
Understanding the biosynthesis of these molecules is critical. In plants, they are valuable components of seed oils used in the manufacturing of plasticizers, adhesives, and coatings[2]. In mammals, related epoxy fatty acids, such as those derived from linoleic acid (termed leukotoxins), are produced by cytochrome P450 enzymes and act as potent signaling molecules implicated in inflammation, pain, and cardiovascular physiology[1][3][4]. This duality of interest makes the study of their biosynthesis a compelling topic for both agricultural and pharmaceutical sciences.
The Core Biosynthetic Event: Epoxidation of α-Linolenic Acid
The central reaction in the formation of cis-12,13-Epoxy-9(Z),15(Z)-octadecadienoic acid is the stereospecific insertion of a single oxygen atom across the Δ12 double bond of α-linolenic acid. Crucially, this reaction occurs while the fatty acid is esterified to the sn-2 position of phosphatidylcholine (PC), a major phospholipid component of the endoplasmic reticulum (ER) membrane[2][5]. Research has revealed that plants have evolved two independent enzymatic solutions to catalyze this reaction.
Pathway I: The Cytochrome P450 (CYP) Epoxygenase System
This pathway is characteristic of the Euphorbiaceae family, with the enzyme from Euphorbia lagascae being the primary exemplar[2].
-
Key Enzyme : The reaction is catalyzed by a specialized cytochrome P450 monooxygenase, identified as CYP726A1 [2]. CYPs are a vast superfamily of heme-thiolate proteins that catalyze a wide range of oxidative reactions[6].
-
Mechanism of Action : As a monooxygenase, CYP726A1 utilizes one atom from molecular oxygen (O₂) to form the epoxide ring on the substrate, while the second oxygen atom is reduced to water. This process requires a continuous supply of reducing equivalents, which are shuttled from NADPH via a partnering enzyme, cytochrome P450 reductase[2][3]. The catalytic cycle is sensitive to inhibition by carbon monoxide, a classic diagnostic feature of CYP enzymes[2].
-
Substrate Specificity : The enzyme acts on the Δ12 double bond of C18 fatty acids esterified to PC. In vitro and heterologous expression studies have confirmed that CYP726A1 can efficiently use both linoleoyl-PC and α-linolenoyl-PC as substrates to produce vernoloyl-PC and its di-unsaturated analog, respectively[2].
Figure 1: Cytochrome P450-mediated biosynthesis of the target epoxy fatty acid in the ER.
Pathway II: The Divergent Fatty Acid Desaturase System
In contrast to the CYP-dependent pathway, members of the Asteraceae family, such as Vernonia galamensis and Crepis palaestina, employ a completely different class of enzyme[2][7].
-
Key Enzyme : This pathway utilizes a divergent Δ12-oleic acid desaturase , a modified version of the common Fatty Acid Desaturase 2 (FAD2) enzyme[2][8]. While canonical FAD2 enzymes introduce a double bond into oleic acid to form linoleic acid, these specialized variants have evolved to catalyze epoxidation at the same carbon position[7][9].
-
Mechanism of Action : FAD2-like enzymes are non-heme, di-iron proteins. Unlike CYPs, their activity is not inhibited by carbon monoxide but is sensitive to cyanide[2]. They function as oxygenases, but their precise mechanism for epoxidation instead of desaturation is an area of active research, likely involving subtle changes in the active site geometry that alter the fate of the oxygen-iron intermediate.
-
Causality Behind Divergent Functions : The evolution of FAD2 enzymes to perform varied modifications like epoxidation, hydroxylation, or forming conjugated bonds is a prime example of neofunctionalization[8]. A few key amino acid substitutions in the catalytic domain can dramatically alter the reaction outcome, providing a powerful toolkit for metabolic engineering.
Figure 2: Biosynthesis via the divergent FAD2-like epoxygenase pathway in the ER.
Comparative Analysis of Plant Epoxygenase Systems
The existence of two distinct molecular solutions for the same biochemical problem highlights the adaptive flexibility of plant metabolic pathways.
| Feature | Pathway I (CYP-Mediated) | Pathway II (FAD2-like) |
| Enzyme Superfamily | Cytochrome P450 | Fatty Acid Desaturase |
| Prosthetic Group/Metal Center | Heme-thiolate (Iron) | Di-iron Cluster (Non-heme) |
| Electron Donor System | NADPH via Cytochrome P450 Reductase | Plastidial ferredoxin or Cytochrome b₅ |
| Characteristic Inhibitor | Carbon Monoxide | Cyanide |
| Representative Plant Family | Euphorbiaceae (Euphorbia) | Asteraceae (Vernonia, Crepis) |
| Reference | [2][6] | [2][7][8] |
Metabolic Fate and Analogous Mammalian Pathways
Fate in Plants: Storage as Triacylglycerols (TAGs)
Following its synthesis on the PC backbone in the ER, the newly formed epoxy fatty acid is efficiently channeled into the triacylglycerol (TAG) pool for storage. Time-course and pulse-chase experiments have shown that vernolate (and by extension, its di-unsaturated analog) is rapidly moved from PC to diacylglycerol (DAG) and finally to TAG, where it accumulates in the oil bodies of the seed[5]. This trafficking is crucial for sequestering the potentially reactive epoxy fatty acid into a stable storage form.
Analogous Pathways in Mammals: Formation and Hydrolysis of EpOMEs
Mammalian systems do not typically synthesize cis-12,13-Epoxy-9(Z),15(Z)-octadecadienoic acid, but they do metabolize the abundant dietary fatty acid, linoleic acid, via a related pathway to produce epoxyoctadecenoic acids (EpOMEs)[4][10].
-
Formation : The epoxidation is catalyzed by CYP epoxygenases, primarily isoforms like CYP2J2, CYP2C8, and CYP2C9[4]. These enzymes convert linoleic acid into two main regioisomers: 9,10-EpOME (coronaric acid) and 12,13-EpOME (vernolic acid/isoleukotoxin)[4][11].
-
Hydrolysis : Unlike in plants where epoxides are stored, in mammals these EpOMEs are potent but short-lived signaling molecules. Their primary route of inactivation is hydrolysis of the epoxide ring, a reaction catalyzed by the enzyme soluble epoxide hydrolase (sEH) [1][3][4]. This conversion yields the corresponding, and generally less active, vicinal diols: 9,10-dihydroxyoctadecenoic acid (9,10-DiHOME) and 12,13-dihydroxyoctadecenoic acid (12,13-DiHOME)[4][10].
-
Significance for Drug Development : The sEH enzyme has become a major therapeutic target. Inhibiting sEH stabilizes the beneficial endogenous epoxides (EpOMEs and the related EpETrEs from arachidonic acid), which have anti-inflammatory, vasodilatory, and analgesic properties[3][12]. Understanding this pathway is therefore of direct relevance to the development of novel anti-inflammatory and cardiovascular drugs.
Figure 3: The mammalian metabolic pathway for linoleic acid epoxidation and subsequent hydrolysis.
Experimental Protocols: Probing Epoxygenase Activity
To ensure trustworthiness and provide actionable insights, this section outlines a generalized protocol for the characterization of plant-based epoxygenase activity, based on methodologies described in the literature[2].
Protocol: Assay of Epoxygenase Activity in Plant Microsomes
1. Microsomal Fraction Preparation: a. Homogenize developing seeds (e.g., from Euphorbia or Vernonia) in a chilled extraction buffer (e.g., 100 mM HEPES, pH 7.5, with sucrose, PVP, and reducing agents like DTT). b. Filter the homogenate through cheesecloth and centrifuge at low speed (e.g., 10,000 x g) to pellet cell debris and organelles. c. Subject the resulting supernatant to ultracentrifugation (e.g., 100,000 x g) to pellet the microsomal fraction (which contains the ER). d. Resuspend the microsomal pellet in a suitable storage buffer and determine the protein concentration (e.g., via Bradford assay).
2. Enzymatic Assay: a. Prepare reaction mixtures containing:
- Microsomal protein (e.g., 100-200 µg).
- Buffer (e.g., 50 mM Tris-HCl, pH 7.5).
- Substrate: [¹⁴C]-α-linolenic acid or [¹⁴C]-linoleic acid (supplied with coenzyme A and ATP for activation, or as a pre-formed PC-emulsion).
- Cofactors: 1 mM NADPH (for CYP assays). b. For inhibitor studies, pre-incubate microsomes with either carbon monoxide (bubbled gas) for CYP inhibition or potassium cyanide (KCN, ~1 mM) for FAD2-like inhibition. c. Initiate the reaction by adding the substrate and incubate at a controlled temperature (e.g., 25-30°C) for a set time (e.g., 30-60 minutes).
3. Lipid Extraction and Analysis: a. Stop the reaction by adding a solvent mixture like chloroform:methanol (2:1, v/v) to perform a total lipid extraction (Bligh-Dyer method). b. Separate the lipid classes using thin-layer chromatography (TLC). The origin will contain phospholipids (PC), while TAGs and free fatty acids will migrate further. c. Scrape the PC band from the TLC plate and perform transmethylation (e.g., using methanolic HCl) to convert the fatty acids into fatty acid methyl esters (FAMEs). d. Analyze the resulting FAMEs using radio-GC (Gas Chromatography with a radioactivity detector) or by collecting fractions for scintillation counting to identify and quantify the radiolabeled epoxy fatty acid product. Confirmation of the product's identity is achieved by co-elution with an authentic standard and by GC-Mass Spectrometry (GC-MS).
4. Self-Validation and Interpretation:
-
Trustworthiness : The protocol's validity is confirmed by observing NADPH-dependent product formation (for CYPs) and sensitivity to the correct class-specific inhibitor (CO or KCN).
-
Causality : A lack of activity in the absence of NADPH or in the presence of a specific inhibitor directly links the observed epoxidation to the enzymatic pathway under investigation.
Conclusion and Future Perspectives
The biosynthesis of cis-12,13-Epoxy-9(Z),15(Z)-octadecadienoic acid and its relatives is a masterful display of biochemical evolution and metabolic engineering. Nature has devised at least two independent enzymatic strategies—one employing a cytochrome P450 and the other a modified desaturase—to produce these valuable compounds in plants. In mammals, a parallel CYP-dependent pathway generates structurally similar epoxides that function as critical signaling lipids, with their metabolism by soluble epoxide hydrolase representing a key control point and a promising drug target.
Future research will likely focus on:
-
Metabolic Engineering : Leveraging the identified epoxygenase genes (CYP726A1 or divergent FAD2s) to engineer high-yield production of epoxy fatty acids in established oilseed crops like camelina or soybean[7][8].
-
Structural Biology : Elucidating the crystal structures of these epoxygenases to understand the precise active site modifications that favor epoxidation over desaturation.
-
Pharmacology : Further exploring the biological activities of various dietary and endogenous epoxy fatty acids and their diol metabolites to clarify their roles in health and disease.
This guide has provided a detailed, evidence-based overview of these pathways, grounding complex biochemical concepts in experimental validation and highlighting their relevance across scientific disciplines.
References
-
Wikipedia. (n.d.). Vernolic acid. Retrieved from [Link]
-
Jiang, H., et al. (n.d.). CYP eicosanoid pathway mediates colon cancer-promoting effects of dietary linoleic acid. Retrieved from [Link]
-
Cahoon, E. B., et al. (2002). Transgenic Production of Epoxy Fatty Acids by Expression of a Cytochrome P450 Enzyme from Euphorbia lagascae Seed. Plant Physiology, 128(2), 615–624. Retrieved from [Link]
-
Spector, A. A., & Norris, A. W. (2016). Cytochrome P450 epoxygenase pathway of polyunsaturated fatty acid metabolism. American Journal of Physiology-Cell Physiology, 310(4), C253–C265. Retrieved from [Link]
-
ResearchGate. (n.d.). Diagrammatic representation of some enzymes involved in vernolic acid synthesis. Retrieved from [Link]
-
Sauveplane, V., et al. (2021). CYP77B1 a fatty acid epoxygenase specific to flowering plants. Plant Science, 307, 110905. Retrieved from [Link]
-
Al-Sawalqah, M., et al. (2020). Cytochrome P450 Metabolism of Polyunsaturated Fatty Acids and Neurodegeneration. Antioxidants, 9(12), 1269. Retrieved from [Link]
-
ResearchGate. (n.d.). Cytochrome P450 epoxygenase-associated metabolism of linoleic acid. Retrieved from [Link]
-
ResearchGate. (n.d.). Cytochrome P450 epoxygenase-associated metabolism of linoleic (A). Retrieved from [Link]
-
Fleming, I. (2022). Cytochrome P450-derived fatty acid epoxides and diols in angiogenesis and stem cell biology. Pharmacology & Therapeutics, 234, 108049. Retrieved from [Link]
-
Thompson, D. A., & Hammock, B. D. (2020). Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies. Journal of Nutritional Biochemistry, 85, 108481. Retrieved from [Link]
-
Wikipedia. (n.d.). Linoleic acid. Retrieved from [Link]
-
ResearchGate. (n.d.). Vernolic acid 2 synthesis from linoleic acid 1. Retrieved from [Link]
-
Ortiz de Montellano, P. R., & Fruetel, J. A. (1993). Epoxidation of olefins by cytochrome P450: Evidence from site-specific mutagenesis for hydroperoxo-iron as an electrophilic oxidant. PNAS, 90(18), 8591–8594. Retrieved from [Link]
-
Semantic Scholar. (n.d.). Cytochrome P450 epoxygenase pathway of polyunsaturated fatty acid metabolism. Retrieved from [Link]
-
Barnathan, G., et al. (2024). The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. Chemical Reviews. Retrieved from [Link]
-
Liu, L., et al. (1998). In vivo studies of the biosynthesis of vernolic acid in the seed of Vernonia galamensis. Lipids, 33(12), 1217–1221. Retrieved from [Link]
-
Ismail, I., et al. (2016). Peroxygenase Pathway Involved in the Biosynthesis of Epoxy Fatty Acids in Oat. Plant Physiology, 171(1), 161–172. Retrieved from [Link]
-
Cai, Y., et al. (2022). A toolkit for plant lipid engineering: Surveying the efficacies of lipogenic factors for accumulating specialty lipids. Frontiers in Plant Science, 13, 1064176. Retrieved from [Link]
Sources
- 1. Vernolic acid - Wikipedia [en.wikipedia.org]
- 2. Transgenic Production of Epoxy Fatty Acids by Expression of a Cytochrome P450 Enzyme from Euphorbia lagascae Seed - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Cytochrome P450 epoxygenase pathway of polyunsaturated fatty acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
- 5. In vivo studies of the biosynthesis of vernolic acid in the seed of Vernonia galamensis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. pnas.org [pnas.org]
- 7. researchgate.net [researchgate.net]
- 8. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
- 9. researchgate.net [researchgate.net]
- 10. CYP eicosanoid pathway mediates colon cancer-promoting effects of dietary linoleic acid - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Linoleic acid - Wikipedia [en.wikipedia.org]
- 12. Cytochrome P450 Metabolism of Polyunsaturated Fatty Acids and Neurodegeneration [mdpi.com]
